Cas no 500346-26-9 (7-Chloro-8-methyl-2-phenylquinoline-4-carboxylic acid)

7-Chloro-8-methyl-2-phenylquinoline-4-carboxylic acid structure
500346-26-9 structure
Product Name:7-Chloro-8-methyl-2-phenylquinoline-4-carboxylic acid
CAS No:500346-26-9
MF:C17H12ClNO2
MW:297.735683441162
MDL:MFCD03422093
CID:879975
PubChem ID:237084
Update Time:2025-04-19

7-Chloro-8-methyl-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-8-methyl-2-phenylquinoline-4-carboxylic acid
    • 4-quinolinecarboxylic acid, 7-chloro-8-methyl-2-phenyl-
    • 7-Chlor-8-methyl-2-phenyl-chinolin-4-carbonsaeure
    • 7-chloro-8-methyl-2-phenyl-quinoline-4-carboxylic acid
    • AC1L5Y0T
    • AC1Q3L5D
    • CTK4J1990
    • NSC40306
    • Oprea1_131928
    • BDBM50462441
    • SB68665
    • ALBB-000648
    • STK437244
    • NSC400903
    • VS-05726
    • NSC-40306
    • MFCD03422093
    • MLS000737014
    • SCHEMBL17211711
    • 500346-26-9
    • 7-CHLORO-8-METHYL-2-PHENYLQUINOLINE-4-CARBOXYLICACID
    • CS-0317721
    • NSC-400903
    • HMS2751B15
    • BBL016961
    • DTXSID80285050
    • SMR000393970
    • CHEMBL1565327
    • AKOS003323222
    • MDL: MFCD03422093
    • Inchi: 1S/C17H12ClNO2/c1-10-14(18)8-7-12-13(17(20)21)9-15(19-16(10)12)11-5-3-2-4-6-11/h2-9H,1H3,(H,20,21)
    • InChI Key: ZVEMFXOLQBHHKA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C(=O)O)C=C(C3C=CC=CC=3)N=C2C=1C

Computed Properties

  • Exact Mass: 297.05576
  • Monoisotopic Mass: 297.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

7-Chloro-8-methyl-2-phenylquinoline-4-carboxylic acid Pricemore >>

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